Cas no 1805995-51-0 (5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1805995-51-0
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4855580
• Update Time: 2025-08-05

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-7(9)5-3(1-10)6(13(14)15)4(11)2-12-5/h2,7H,1,10-11H2
• InChI Key： PYMPYNFIXJKTAT-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=CN=1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.1
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine: A Comprehensive Overview

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805995-51-0) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine.

Chemical Structure and Properties

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine is a pyridine derivative with a complex molecular structure. The compound features an amino group at the 5-position, an aminomethyl group at the 3-position, a difluoromethyl group at the 2-position, and a nitro group at the 4-position. These functional groups contribute to its unique chemical and physical properties. The presence of the difluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and stability. The nitro group, on the other hand, confers redox properties that can be exploited in various chemical reactions.

The molecular formula of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine is C₉H₁₀F₂N₄O₂, with a molecular weight of approximately 230.19 g/mol. The compound is typically synthesized through a multi-step process involving nitration, fluorination, and amination reactions. The detailed synthetic route has been reported in several scientific publications, highlighting the importance of precise reaction conditions to achieve high yields and purity.

Synthesis Methods

The synthesis of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine involves several key steps. One common approach begins with the nitration of 2-chloro-3-cyanopyridine to form 2-chloro-4-nitro-3-cyanopyridine. This intermediate is then subjected to fluorination using a suitable fluorinating agent, such as diethylaminosulfur trifluoride (DAST), to introduce the difluoromethyl group. Subsequent reduction of the nitrile group to an amine using hydrogen gas and palladium catalyst yields 5-amino-3-cyanopyridine. Finally, methylation of the cyano group followed by reduction to an amine completes the synthesis of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine.

This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing environmental impact and cost.

Biological Activities and Applications

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine has shown promising biological activities that make it a valuable candidate for drug development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit kinases, which are key targets in cancer therapy. The unique combination of functional groups in 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine allows it to interact with specific protein binding sites, leading to selective inhibition.

In addition to its anti-cancer properties, 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine has also been investigated for its potential as an antimicrobial agent. Preliminary studies have indicated that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

Clinical Trials and Future Prospects

The promising biological activities of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine have led to its evaluation in preclinical and early-stage clinical trials. These trials aim to assess the safety, efficacy, and pharmacokinetic properties of the compound in various disease models. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Ongoing research is focused on optimizing the formulation and delivery methods for 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine. Nanoparticle-based delivery systems are being explored to enhance bioavailability and target specificity. Additionally, combination therapies involving this compound are being investigated to improve treatment outcomes for complex diseases such as cancer.

Conclusion

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805995-51-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, making it a promising candidate for drug development. Ongoing studies continue to uncover new applications and improve our understanding of its mechanisms of action. As research progresses, it is anticipated that this compound will play a crucial role in advancing therapeutic options for various diseases.